Ethyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-piperidin-3-yl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H18N2O2S/c1-3-16-12(15)10-8(2)14-11(17-10)9-5-4-6-13-7-9/h9,13H,3-7H2,1-2H3
• InChI Key: UBMDTLDIMDGREZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C2CCCNC2)C
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

Ethyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate is a chemical compound with the molecular formula C12H18N2O2S. It is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen in the ring.

Molecular Structure Analysis

The molecular structure of ethyl 4-methyl-2-(piperidin-3-yl)thiazole-5-carboxylate consists of a thiazole ring, which is a five-membered ring containing two heteroatoms (one sulfur atom and one nitrogen atom), attached to a piperidine ring via a carbon atom. The ethyl group is attached to the carbonyl carbon of the carboxylate group.

Scientific Research Applications

Piperidine Derivatives

• Application Summary : Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
• Methods of Application : Various intra- and intermolecular reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.
• Results or Outcomes : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

Thiazole Derivatives

• Application Summary : Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.
• Methods of Application : The synthesis of thiazole derivatives involves various chemical reactions.
• Results or Outcomes : Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

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Additional Applications of Piperidine Derivatives

• Application Summary : Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.
• Methods of Application : The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.
• Results or Outcomes : In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Additional Applications of Thiazole Derivatives

• Application Summary : Thiazole derivatives have several biological activities such as antihypertensive activity, anti-inflammatory activity, antischizophrenia activity, antibacterial activity, anti-HIV activity, hypnotics activity, antiallergic activity, analgesic activity, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.
• Methods of Application : The synthesis of thiazole derivatives involves various chemical reactions.
• Results or Outcomes : Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).